Cas no 927822-86-4 (N,N'-(Dithiodi-2,1-ethanediyl)bis2,5-dichloro-benzenesulfonamide)

• Product Name: N,N'-(Dithiodi-2,1-ethanediyl)bis2,5-dichloro-benzenesulfonamide
• CAS No: 927822-86-4
• MF: C₁₆H₁₆Cl₄N₂O₄S₄
• MW: 570.381235122681
• MDL: MFCD22683809
• CID: 1064872
• PubChem ID: 329825637
• Update Time: 2025-10-28

N,N'-(Dithiodi-2,1-ethanediyl)bis2,5-dichloro-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• KC7F2
• 2,5-dichloro-N-[2-[2-[(2,5-dichlorophenyl)sulfonylamino]ethyldisulfanyl]ethyl]benzenesulfonamide
• 94C2DMM81L
• N,N'-(Dithiodi-2,1-ethanediyl)bis[2,5-dichloro-benzenesulfonamide
• AOB3033
• BCP16036
• N,N'-(Dithiodi-2,1-ethanediyl)bis(2,5-dichlorobenzenesulfonamide)
• s7946
• KC7F2, >=98% (HPLC)
• AK499435
• Q27271666
• N,N'-(Dithiodi-2,1-ethanediyl)bis[2,5-dichlorobenzenesulfonamide
• O-(2-Am
• N,N′-(Dithiodi-2,1-ethanediyl)bis[2,5-dichlorobenzenesulfonamide] (ACI)
• KC 7F2
• N,N'-(Dithiodi-2,1-ethanediyl)bis2,5-dichloro-benzenesulfonamide

• MDL： MFCD22683809
• Inchi： 1S/C16H16Cl4N2O4S4/c17-11-1-3-13(19)15(9-11)29(23,24)21-5-7-27-28-8-6-22-30(25,26)16-10-12(18)2-4-14(16)20/h1-4,9-10,21-22H,5-8H2
• InChI Key： REQLACDIZMLXIC-UHFFFAOYSA-N
• SMILES： O=S(C1C(Cl)=CC=C(Cl)C=1)(NCCSSCCNS(C1C(Cl)=CC=C(Cl)C=1)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 671
• Topological Polar Surface Area: 160

Experimental Properties

• Boiling Point: 708.8±70.0°C at 760 mmHg
• Solubility: DMSO: soluble20mg/mL, clear

N,N'-(Dithiodi-2,1-ethanediyl)bis2,5-dichloro-benzenesulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Other Chemical additives Functional Additives

Additional information on N,N'-(Dithiodi-2,1-ethanediyl)bis2,5-dichloro-benzenesulfonamide

Professional Introduction to Compound with CAS No. 927822-86-4 and Product Name: N,N'-(Dithiodi-2,1-ethanediyl)bis2,5-dichloro-benzenesulfonamide

The compound with the CAS number 927822-86-4 and the product name N,N'-(Dithiodi-2,1-ethanediyl)bis2,5-dichloro-benzenesulfonamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in various therapeutic areas. The presence of disulfide bridges and dichlorobenzene sulfonamide groups in its framework imparts distinct chemical properties that make it a promising candidate for further exploration.

In recent years, the development of novel sulfonamide derivatives has been a focal point in medicinal chemistry due to their broad spectrum of biological activities. The sulfonamide moiety is particularly well-known for its role as a pharmacophore in numerous drugs, including antibiotics and anti-inflammatory agents. The specific arrangement of chlorine atoms in the benzene ring further enhances the compound's reactivity and selectivity, making it an attractive scaffold for designing new molecular entities.

Current research indicates that compounds with similar structural features to N,N'-(Dithiodi-2,1-ethanediyl)bis2,5-dichloro-benzenesulfonamide exhibit notable efficacy in modulating enzyme activity and cellular signaling pathways. For instance, studies have shown that certain sulfonamide derivatives can inhibit the activity of target enzymes by binding to their active sites, thereby disrupting pathogenic processes. The disulfide bridges in this compound contribute to its stability and bioavailability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential application in oncology research. Preliminary studies have demonstrated that sulfonamide-based molecules can interfere with cancer cell proliferation by inhibiting key metabolic pathways. The dichlorobenzene sulfonamide group is particularly interesting as it can engage in hydrogen bonding interactions with biological targets, leading to high-affinity binding. This property makes it a valuable component in the development of targeted therapies for various types of cancer.

Furthermore, the compound's structural features suggest that it may have applications beyond oncology. Its ability to interact with multiple biological targets makes it a versatile tool for investigating cellular processes and developing treatments for neurological disorders. Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can address complex pathologies through multiple mechanisms of action.

The synthesis of N,N'-(Dithiodi-2,1-ethanediyl)bis2,5-dichloro-benzenesulfonamide involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of disulfide bonds requires precise control over reaction conditions to ensure optimal yield and purity. Similarly, the incorporation of dichlorobenzene sulfonamide groups demands expertise in organic transformations to achieve the desired molecular architecture.

In conclusion, the compound with CAS number 927822-86-4 and product name N,N'-(Dithiodi-2,1-ethanediyl)bis2,5-dichloro-benzenesulfonamide represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a promising candidate for further investigation. As research continues to uncover new therapeutic applications for sulfonamide derivatives, this compound is poised to play a crucial role in the development of next-generation drugs.